Cas no 79080-31-2 (1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 79080-31-2
• MF: C₆H₇F₃N₂
• MW: 164.128391504288
• MDL: MFCD04972844
• CID: 562583
• PubChem ID: 12747525
• Update Time: 2025-10-29

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole
• 1,5-Dimethyl-3-(trifluoromethyl)pyrazole
• 1,5-Dimethyl-3-trifluoromethyl-1H-pyrazole
• 1H-Pyrazole,1,5-dimethyl-3-(trifluoromethyl)-
• 1,5-dimethyl-3-trifluoromethylpyrazole
• UFTTUMOZPUIMGS-UHFFFAOYSA-N
• A839575
• 1H-Pyrazole, 1,5-dimethyl-3-(trifluoromethyl)-
• MFCD04972844
• TS-02185
• F30049
• SCHEMBL3279759
• AM808069
• D5071
• AKOS005167667
• DTXSID80508791
• RPLAATKXXDGORN-UHFFFAOYSA-N
• SY050702
• 79080-31-2
• FT-0694322
• 3-(trifluoromethyl)-1,5-dimethyl-1H-pyrazole
• EN300-231322
• CS-0095431
• C6H7F3N2
• 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole (ACI)
• STK351676
• DB-023457

• MDL： MFCD04972844
• Inchi： 1S/C6H7F3N2/c1-4-3-5(6(7,8)9)10-11(4)2/h3H,1-2H3
• InChI Key： LGTRXZPAYGKNLP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 164.05600
• Monoisotopic Mass: 164.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.166
• Boiling Point: 71°C/9mmHg(lit.)
• Flash Point: 45.634 °C
• Refractive Index: 1.4080-1.4120
• PSA: 17.82000
• LogP: 1.74730

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：1993
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R36/37/38
• Safety Term：26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 79080-31-2, commonly referred to as 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole, is a heterocyclic organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the pyrazole family, which is a five-membered aromatic ring containing two nitrogen atoms. The presence of the trifluoromethyl group at the 3-position and methyl groups at the 1 and 5 positions imparts unique electronic and steric properties to this molecule, making it highly versatile for diverse applications.

Pyrazole derivatives have been extensively studied due to their potential in pharmaceuticals, agrochemicals, and advanced materials. Recent research has highlighted the role of 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole in enhancing the bioactivity of various compounds. For instance, studies have shown that this compound can act as a potent fungicide, effectively targeting plant pathogens without causing harm to crops. Its ability to inhibit fungal growth has been attributed to its unique structure, which allows it to disrupt cellular processes essential for fungal survival.

In the pharmaceutical industry, 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole has been explored as a lead compound for developing anti-tumor agents. Researchers have found that this compound exhibits selective cytotoxicity against cancer cells, making it a promising candidate for further drug development. The trifluoromethyl group plays a critical role in enhancing the compound's stability and bioavailability, which are crucial factors in drug design.

Moreover, this compound has shown potential in the field of materials science. Its ability to act as a ligand in metal complexes has led to its use in synthesizing novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and porosity, making them ideal for gas storage and catalysis applications.

The synthesis of 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound.

In conclusion, CAS No. 79080-31-2, or 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in developing innovative solutions in agriculture, medicine, and materials science. As ongoing studies continue to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.